Cas no 333408-42-7 (2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7))
2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7) is a quinoline derivative with a chloromethyl-substituted structure, offering utility as a versatile intermediate in organic synthesis. Its distinct substitution pattern at the 2-, 6-, and 8-positions enhances reactivity, making it valuable for constructing complex heterocyclic frameworks. The presence of both chloro and hydroxymethyl functional groups allows for further derivatization, enabling applications in pharmaceutical and agrochemical research. This compound exhibits stability under standard handling conditions and is typically characterized by high purity, ensuring reproducibility in synthetic workflows. Its structural features make it particularly useful for developing biologically active compounds or functional materials requiring tailored quinoline scaffolds.
333408-42-7 structure
Product Name:2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7)
CAS No:333408-42-7
MF:C12H12ClNO
MW:221.682782173157
CID:852290
PubChem ID:865107
Update Time:2025-06-09
2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7) Chemical and Physical Properties
Names and Identifiers
-
- (2-chloro-6,8-dimethylquinolin-3-yl)methanol
- 2-Chloro-6,8-dimethylquinoline-3-methanol
- DB-260925
- MFCD02232329
- AKOS000731913
- SB71061
- Oprea1_695140
- DTXSID70357710
- 333408-42-7
- Oprea1_406606
- 2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7)
-
- Inchi: 1S/C12H12ClNO/c1-7-3-8(2)11-9(4-7)5-10(6-15)12(13)14-11/h3-5,15H,6H2,1-2H3
- InChI Key: XXNOYBFTZFIWKN-UHFFFAOYSA-N
- SMILES: ClC1=C(CO)C=C2C=C(C)C=C(C)C2=N1
Computed Properties
- Exact Mass: 221.06100
- Monoisotopic Mass: 221.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12000
- LogP: 2.99730
2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM245676-1g |
(2-Chloro-6,8-dimethylquinolin-3-yl)methanol |
333408-42-7 | 97% | 1g |
$542 | 2021-08-04 | |
| Chemenu | CM245676-5g |
(2-Chloro-6,8-dimethylquinolin-3-yl)methanol |
333408-42-7 | 97% | 5g |
$1543 | 2021-08-04 | |
| Chemenu | CM245676-10g |
(2-Chloro-6,8-dimethylquinolin-3-yl)methanol |
333408-42-7 | 97% | 10g |
$2375 | 2021-08-04 | |
| Chemenu | CM245676-1g |
(2-Chloro-6,8-dimethylquinolin-3-yl)methanol |
333408-42-7 | 97% | 1g |
$574 | 2022-06-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652589-1g |
(2-Chloro-6,8-dimethylquinolin-3-yl)methanol |
333408-42-7 | 98% | 1g |
¥8437.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652589-5g |
(2-Chloro-6,8-dimethylquinolin-3-yl)methanol |
333408-42-7 | 98% | 5g |
¥20554.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652589-10g |
(2-Chloro-6,8-dimethylquinolin-3-yl)methanol |
333408-42-7 | 98% | 10g |
¥39553.00 | 2024-05-18 |
2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7) Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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